Cas no 59280-58-9 (Benz[f]isoquinoline, 1,2-dihydro-4-(4-nitrophenyl)-)

• Product Name: Benz[f]isoquinoline, 1,2-dihydro-4-(4-nitrophenyl)-
• CAS No: 59280-58-9
• MF: C₁₉H₁₄N₂O₂
• MW: 302.326664447784
• CID: 1612839
• Update Time: 2024-08-30

Benz[f]isoquinoline, 1,2-dihydro-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benz[f]isoquinoline, 1,2-dihydro-4-(4-nitrophenyl)-

• Inchi： 1S/C19H14N2O2/c22-21(23)15-8-5-14(6-9-15)19-18-10-7-13-3-1-2-4-16(13)17(18)11-12-20-19/h1-10H,11-12H2
• InChI Key： LFFUWYHAKJIJGI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C([N+]([O-])=O)C=C2)C2=C(C3=CC=CC=C3C=C2)CCN=1

Computed Properties

• Exact Mass: 302.10562

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Melting Point: 175-176 °C(Solv: ethanol (64-17-5))
• Boiling Point: 493.0±45.0 °C(Predicted)
• PSA: 55.5
• pka: 4.16±0.20(Predicted)